Cas no 148504-34-1 (Calcein-AM)

• Product Name: Calcein-AM
• CAS No: 148504-34-1
• MF: C₄₆H₄₆N₂O₂₃
• MW: 994.8571
• MDL: MFCD05861516
• CID: 168694
• PubChem ID: 24892405
• Update Time: 2025-06-07

Calcein-AM Chemical and Physical Properties

Names and Identifiers

• Glycine,N,N'-[[3',6'-bis(acetyloxy)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-2',7'-diyl]bis(methylene)]bis[N-[2-[(acetyloxy)methoxy]-2-oxoethyl]-,1,1'-bis[(acetyloxy)methyl] ester
• Calcein acetoxymethyl ester
• Calcein, AM
• Calcein-AM
• Cellstain- Calcein-AM
• Glycine,N,N s[(acetyloxy)methyl] ester
• Glycine,N,N'-[[3',6'-bis(acetyloxy)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-2',7'-diyl...
• Glycine,N,N'-[[3',6'-bis(acetyloxy)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-2',7'-diyl]bis(methylene)]bis[N-[2-[(acet
• 3',6'-DI(O-ACETYL)-2',7'-BIS(N,N-BIS(CARBOXYMETHYL)-AMINOMETHYL)FLUORESCEIN-TETRAACETOXYMETHYL ESTER
• acetoxymethyl 2-[[2-(acetoxymethoxy)-2-oxo-ethyl]-[[3',6'-diacetoxy-7'-[[bis[2-(acetoxymethoxy)-2-oxo-ethyl]amino]methyl]-3-oxo-spiro
• CAL-AM
• CALCEIN AM, 4MM IN ANHYDROUS DMSO
• calcein o,o'-diacetate tetrakis(acetoxymethyl)ester
• CALCEIN-ACETOXYMETHYL ESTER, DIACETATE
• CALCEIN-AM SOLUTION, 1 MMOL IN DMSO*
• -Cellstain-Calcein-AmSolution
• Calcein O,O′-diacetate tetrakis(acetoxymethyl) ester
• NSC 689290
• Calcein AM solution
• Calcein, AM *CAS 148504-34-1*
• Calcein AM solution
• BCP23841
• YFA50434
• B7755
• Calcein AM solution, 4 mM in DMSO, >=90% (HPLC), solution
• N,N'-[[3',6'-Bis(acetyloxy)-oxospiro[isobenzofuran-1-(3H),9'-(9H)xanthene]-4',5'-diyl]bis(methy
• Q27068143
• Glycine, N,N'-((3',6'-bis(acetyloxy)-3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-2',7'-diyl)bis(methylene))bis(N-(2-((acetyloxy)methoxy)-2-oxoethyl)-, bis((acetyloxy)methyl) ester
• SCHEMBL15319006
• HB0720
• C46H46N2O23
• G90824
• ((((3',6'-bis(acetyloxy)-3-oxo-3H-spiro((2)benzofuran-1,9'-xanthene)-2',7'-diyl)bis(methylene)nitrilo)bis((1-oxoethane-2,1-diyl)oxy)methylene)) tetraacetate
• [({[3',6'-bis(acetyloxy)-3-oxo-3H-spiro[[2]benzofuran-1,9'-xanthene]-2',7'-diyl]bis(methylene)nitrilo}bis[(1-oxoethane-2,1-diyl)oxy]methylene)] tetraacetate
• NCI60_032172
• acetyloxymethyl 2-[[2-(acetyloxymethoxy)-2-oxoethyl]-[[3',6'-diacetyloxy-7'-[[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]methyl]-3-oxospiro[2-benzofuran-1,9'-xanthene]-2'-yl]methyl]amino]acetate
• AC1Q1LD2
• CS-7726
• EX-A5062
• Glycine, N,N'-((3',6'-bis(acetyloxy)-3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-2',7'-diyl)bis(methylene))bis(N-(2-((acetyloxy)methoxy)-2-oxoethyl))-, bis((acetyloxy)methyl) ester
• tetrakis((acetyloxy)methyl) 2,2',2'',2'''-((3',6'-bis(acetyloxy)-3-oxo-3H-spiro((2)benzofuran-1,9'-xanthene)-2',7'-diyl)bis(methanediylnitrilo))tetraacetate
• AS-78082
• Calcein O,O'-diacetate tetrakis(acetoxymethyl) ester
• NSC689290
• DTXSID101043565
• 4',5'-Bis(N,N-bis(carboxymethyl)aminomethyl)fluorescein acetoxymethyl ester
• CHEMBL1977168
• Glycine,N'-[[3',6'-bis(acetyloxy)-3-oxospiro[isobenzo furan-1(3H),9'-[9H]xanthene]-2'7'-diyl]bis(methylene)] bis[N-[2-[(acetyloxy)methoxy]-2-oxoethyl]-, bis[(acetyloxy)methyl] ester
• MFCD05861516
• N,N'-[[3',6'-Bis(acetyloxy)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-2',7'-diyl]bis(methylene)]bis[N-[2-[(acetyloxy)methoxy]-2-oxoethyl]glycine 1,1'-Bis[(acetyloxy)methyl] Ester
• acetoxymethyl 2-[[2-(acetoxymethoxy)-2-oxo-ethyl]-[[3',6'-diacetoxy-7'-[[bis[2-(acetoxymethoxy)-2-oxo-ethyl]amino]methyl]-3-oxo-spiro[isobenzofuran-1,9'-xanthene]-2'-yl]methyl]amino]acetate
• NSC-689290
• acetoxymethyl 2-((2-(acetoxymethoxy)-2-oxo-ethyl)-((3',6'-diacetoxy-7'-((bis(2-(acetoxymethoxy)-2-oxo-ethyl)amino)methyl)-3-oxo-spiro(isobenzofuran-1,9'-xanthene)-2'-yl)methyl)amino)acetate
• AKOS027382981
• Tetrakis(acetoxymethyl) 2,2',2'',2'''-(((3',6'-diacetoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-2',7'-diyl)bis(methylene))bis(azanetriyl))tetraacetate
• 148504-34-1
• tetrakis[(acetyloxy)methyl] 2,2',2'',2'''-{[3',6'-bis(acetyloxy)-3-oxo-3H-spiro[[2]benzofuran-1,9'-xanthene]-2',7'-diyl]bis(methanediylnitrilo)}tetraacetate
• Calcein AM
• calcein-acetoxymethyl ester
• DA-71870
• HY-D0041
• AC1L916S
• Glycine, N,N'-[[3',6'-bis(acetyloxy)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-2',7'-diyl]bis(methylene)]bis[N-[2-[(acetyloxy)methoxy]-2-oxoethyl]-, 1,1'-bis[(acetyloxy)methyl] ester
• CHEBI:3303

• MDL： MFCD05861516
• Inchi： 1S/C46H46N2O23/c1-25(49)60-21-64-39(55)17-47(18-40(56)65-22-61-26(2)50)15-32-37(68-29(5)53)13-11-35-43(32)70-44-33(16-48(19-41(57)66-23-62-27(3)51)20-42(58)67-24-63-28(4)52)38(69-30(6)54)14-12-36(44)46(35)34-10-8-7-9-31(34)45(59)71-46/h7-14H,15-24H2,1-6H3
• InChI Key： XKFSBWQWNMZWFA-UHFFFAOYSA-N
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C21C1C([H])=C([H])C(=C(C([H])([H])N(C([H])([H])C(=O)OC([H])([H])OC(C([H])([H])[H])=O)C([H])([H])C(=O)OC([H])([H])OC(C([H])([H])[H])=O)C=1OC1C(=C(C([H])=C([H])C2=1)OC(C([H])([H])[H])=O)C([H])([H])N(C([H])([H])C(=O)OC([H])([H])OC(C([H])([H])[H])=O)C([H])([H])C(=O)OC([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 994.24913572g/mol
• Monoisotopic Mass: 994.24913572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 71
• Rotatable Bond Count: 32
• Complexity: 1810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 305

Experimental Properties

• Color/Form: Not determined
• Melting Point: >250℃
• Boiling Point: 982.7±65.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.479
• Solubility: DMSO: soluble10mg/mL, clear, colorless to slightly yellow
• Sensitiveness: Sensitive to light
• Solubility: Not determined
• λmax: < 300 nm
• Color/Form: 4 mM in DMSO

Calcein-AM Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：-20°C, protect from light